Cas no 1806391-95-6 (3-Hydroxy-4-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 3-Hydroxy-4-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1806391-95-6
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4907630
• Update Time: 2025-05-19

3-Hydroxy-4-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C8H6F3NO3/c9-8(10,11)4-1-2-12-5(7(4)15)3-6(13)14/h1-2,15H,3H2,(H,13,14)
• InChI Key： LJQCFHHYSQXKLS-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(CC(=O)O)C=1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 0.9
• Topological Polar Surface Area: 70.4

Additional information on 3-Hydroxy-4-(trifluoromethyl)pyridine-2-acetic acid

Introduction to 3-Hydroxy-4-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1806391-95-6)

3-Hydroxy-4-(trifluoromethyl)pyridine-2-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806391-95-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyridine derivative features a unique structural motif that has garnered considerable attention due to its potential biological activities and synthetic utility. The presence of both hydroxyl and trifluoromethyl substituents on the pyridine ring imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery efforts.

The compound’s molecular structure consists of a pyridine core substituted at the 2-position with an acetic acid moiety, at the 3-position with a hydroxyl group, and at the 4-position with a trifluoromethyl group. This specific arrangement not only influences its physicochemical properties but also dictates its reactivity and interaction with biological targets. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in pharmaceutical design.

In recent years, 3-Hydroxy-4-(trifluoromethyl)pyridine-2-acetic acid has been explored as a key intermediate in the synthesis of various pharmacologically active molecules. Its versatility allows for further functionalization, enabling the creation of novel analogs with tailored properties. Researchers have leveraged this compound to develop potential therapeutic agents targeting diverse disease pathways, including inflammation, cancer, and neurodegenerative disorders.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases. The pyridine scaffold of 3-Hydroxy-4-(trifluoromethyl)pyridine-2-acetic acid provides an ideal platform for designing molecules that can selectively inhibit aberrant kinase activity. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory effects on specific kinases, making them attractive candidates for further development.

Furthermore, the hydroxyl group at the 3-position offers opportunities for further derivatization, allowing chemists to introduce additional functional groups that can modulate bioactivity. For instance, esterification or amidation of the acetic acid moiety can yield compounds with enhanced solubility or stability, while conjugation with other biomolecules may facilitate targeted delivery systems.

The trifluoromethyl group’s influence on the electronic properties of the molecule is another area of active investigation. This substituent can increase lipophilicity and binding affinity, which are often desirable traits in drug candidates. Additionally, it can participate in hydrogen bonding interactions, further enhancing molecular recognition with biological targets. These characteristics make 3-Hydroxy-4-(trifluoromethyl)pyridine-2-acetic acid a versatile building block for medicinal chemists.

Recent advances in computational chemistry have also facilitated the exploration of this compound’s potential applications. Molecular modeling studies have been employed to predict how different derivatives might interact with biological targets, providing insights into their mechanism of action. These computational approaches complement experimental efforts, allowing researchers to design more effective drug candidates with greater efficiency.

In conclusion,3-Hydroxy-4-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1806391-95-6) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and synthetic flexibility make it a valuable asset in drug discovery programs targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,3-Hydroxy-4-(trifluoromethyl)pyridine-2-acetic acid is poised to play an increasingly important role in the development of next-generation therapeutics.